Cas no 1252904-00-9 (N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252904-00-9
• MF: C₂₀H₂₃N₃O₂S₂
• MW: 401.545521974564
• CID: 5459760
• Update Time: 2025-06-09

N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-(4-butylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL028732
• N-(4-butylphenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(4-Butylphenyl)-2-[(3-ethyl-3,4-dihydro-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• Inchi： 1S/C20H23N3O2S2/c1-3-5-6-14-7-9-15(10-8-14)21-17(24)13-27-20-22-16-11-12-26-18(16)19(25)23(20)4-2/h7-12H,3-6,13H2,1-2H3,(H,21,24)
• InChI Key： AWHNHWDFLAIQPW-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CCCC)=O)C1=NC2C=CSC=2C(N1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 561
• XLogP3: 5
• Topological Polar Surface Area: 115

Additional information on N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Professional Introduction of N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1252904-00-9)

N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

This compound, identified by the CAS number 1252904-00-9, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique blend of heterocyclic and acyclic components, which contribute to its potential as a versatile intermediate in drug development. The presence of a thiophene ring fused with a pyrimidine core, along with specific substituents such as 4-butylphenyl and 3-ethyl, makes this molecule a subject of considerable interest for medicinal chemists.

The thiophene-pyrimidine hybrid is particularly noteworthy due to its ability to interact with biological targets in novel ways. Recent studies have highlighted the importance of such scaffolds in the design of compounds with enhanced pharmacological activity. For instance, derivatives of thienopyrimidines have been explored for their anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide suggests that it may exhibit similar benefits.

The acetamide moiety in the compound's name is another key feature that warrants discussion. Acetamides are well-known for their role as bioisosteres and have been widely used to modify the pharmacokinetic and pharmacodynamic properties of drugs. In this context, the acetamide group in N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide could serve as a critical determinant of its biological activity. By influencing solubility, metabolic stability, and receptor binding affinity, this functional group may enhance the compound's overall efficacy.

The substitution pattern on the thiophene ring is also of particular interest. The presence of an ethyl group at the 3-position and an oxo group at the 4-position creates a delicate balance between electronic and steric effects. This arrangement can significantly impact the molecule's interaction with biological targets. For example, the oxo group may facilitate hydrogen bonding interactions, while the ethyl group could influence the compound's conformational flexibility. Such features are often exploited in drug design to optimize binding affinity and selectivity.

In light of these structural attributes, researchers have been investigating N-(4-butylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide for various therapeutic applications. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. Additionally, its structural motifs are reminiscent of known bioactive molecules, which has prompted further exploration into its potential as a lead compound for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiophene-pyrimidine core through cyclization reactions, followed by functionalization at specific positions using sulfanyl groups and acetamide derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with precision.

The pharmacological evaluation of N-(4-butylphenyl)-2-({3-ethyl-4-oxyo-[email protected]

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how N-(4-butylphenyl)-2-{(